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Compound Name: Nerinetide

CAS No.: 500992-11-0

Cat. No.: B612301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intravenous infusion of nerinetide
(NA-1) in a primate model of stroke, based on preclinical studies that informed human clinical

trials. The protocols are intended to guide researchers in replicating and building upon this

critical translational research.

Introduction
Nerinetide is a neuroprotective agent that has shown promise in preclinical models of ischemic

stroke.[1][2] It functions by targeting the postsynaptic density protein-95 (PSD-95), thereby

disrupting the excitotoxic signaling cascade mediated by the N-methyl-D-aspartate (NMDA)

receptor.[3] Specifically, nerinetide uncouples PSD-95 from the NMDA receptor and neuronal

nitric oxide synthase (nNOS), mitigating the downstream production of neurotoxic molecules.[3]

The protocols detailed below are derived from seminal studies in gyrencephalic non-human

primates, which were instrumental in advancing nerinetide to clinical trials.[1]
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The following tables summarize key quantitative parameters from preclinical primate studies of

nerinetide.

Table 1: Nerinetide Infusion Parameters in Cynomolgus Macaques

Parameter Value Reference

Primate Species
Cynomolgus macaque

(Macaca fascicularis)
[4]

Nerinetide Dose

2.6 mg/kg (human equivalent

dose based on primate

studies)

[1][5]

Infusion Duration 10 minutes [5]

Vehicle Saline [1]

Table 2: Experimental Timeline for Nerinetide Administration in a Primate Stroke Model

Event Timing Reference

Induction of Anesthesia T= - (variable) [6]

Middle Cerebral Artery

Occlusion (MCAO) Onset
T= 0 hours [5]

Nerinetide/Placebo Infusion

Start
T= 3 hours [5]

Nerinetide/Placebo Infusion

End
T= 3 hours and 10 minutes [5]

MCAO Duration 3.5 hours [5]

Reperfusion T= 3.5 hours [5]

Post-operative Monitoring Continuous [2]
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Preparation of Nerinetide for Intravenous Infusion
Materials:

Nerinetide (lyophilized powder)

Sterile 0.9% Sodium Chloride (Saline) for Injection

Sterile vials

Calibrated balance

Vortex mixer

Sterile filters (0.22 µm)

Procedure:

Reconstitution: Aseptically reconstitute the lyophilized nerinetide powder with a precise

volume of sterile 0.9% saline to achieve the desired stock concentration. The final

concentration should be calculated based on the dose (2.6 mg/kg) and the infusion volume

appropriate for the primate's weight.

Dilution: Based on the individual primate's weight, calculate the total dose of nerinetide
required. Aseptically withdraw the corresponding volume of the reconstituted nerinetide
stock solution and dilute it further with sterile 0.9% saline to the final infusion volume.

Sterilization: Filter the final nerinetide solution through a 0.22 µm sterile filter into a sterile

container suitable for intravenous infusion.

Placebo Preparation: Prepare a placebo control by filling a sterile container with an

equivalent volume of sterile 0.9% saline.

Primate Model of Ischemic Stroke: Middle Cerebral
Artery Occlusion (MCAO)
Primate Species: Cynomolgus macaque (Macaca fascicularis)
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Anesthesia Protocol:

Induction: Anesthesia can be induced with an intramuscular injection of ketamine.[6]

Maintenance: Anesthesia is maintained with an inhalant anesthetic such as sevoflurane in

oxygen, delivered via an endotracheal tube.[6] Muscular relaxation can be achieved with

atracurium.[6] Vital signs (heart rate, respiratory rate, blood pressure, temperature) should

be monitored continuously.[2]

Surgical Procedure for MCAO: The following is a general outline of the MCAO procedure.

Specific details may vary based on institutional protocols and the expertise of the surgical

team.

Animal Preparation: The monkey is anesthetized, intubated, and positioned for surgery. The

surgical site is shaved and sterilized.

Vascular Access: A common approach involves accessing the middle cerebral artery via a

femoral artery catheter under the guidance of digital subtraction angiography (DSA).[1][7]

Catheterization: A microcatheter is navigated through the arterial system to the internal

carotid artery and subsequently into the middle cerebral artery.[1]

Occlusion: An autologous blood clot is typically used to induce the occlusion.[5][7] The clot is

injected through the microcatheter to block the MCA.[7] The successful occlusion is

confirmed by angiography.[1]

Duration of Occlusion: In the key preclinical studies, the MCAO was maintained for 3.5

hours.[5]

Intravenous Nerinetide Infusion Protocol
Catheter Placement: Prior to the start of the infusion, establish intravenous access, typically

in a saphenous or cephalic vein.[2]

Timing of Infusion: The infusion of nerinetide or placebo should commence 3 hours after the

onset of the MCAO.[5]
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Infusion Administration: Administer the prepared nerinetide solution (2.6 mg/kg) or placebo

as a continuous intravenous infusion over a period of 10 minutes.[5] Use a calibrated

infusion pump to ensure a constant and accurate delivery rate.

Monitoring during Infusion: Continuously monitor the primate's vital signs throughout the

infusion period.

Post-Infusion Monitoring and Reperfusion
Reperfusion: At 3.5 hours after the MCAO onset, reperfusion is initiated. In the embolic

model, this may occur spontaneously or be facilitated.

Post-operative Care: After the procedure, the primate should be recovered from anesthesia

and monitored closely for any adverse events. Post-operative analgesia should be provided

as per veterinary recommendations. Neurological assessments should be performed at

regular intervals to evaluate the extent of the stroke and the effect of the treatment.
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Caption: Nerinetide's mechanism of action in preventing excitotoxicity.
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Caption: Experimental workflow for intravenous nerinetide infusion in a primate stroke model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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